Cas no 2580227-24-1 (Tert-butyl 2-amino-3-bromo-4-chlorobenzoate)

• Product Name: Tert-butyl 2-amino-3-bromo-4-chlorobenzoate
• CAS No: 2580227-24-1
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• CID: 5660538
• PubChem ID: 165888112
• Update Time: 2025-10-28

Tert-butyl 2-amino-3-bromo-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2580227-24-1
• tert-butyl 2-amino-3-bromo-4-chlorobenzoate
• EN300-27723497
• Tert-butyl 2-amino-3-bromo-4-chlorobenzoate

• Inchi： 1S/C11H13BrClNO2/c1-11(2,3)16-10(15)6-4-5-7(13)8(12)9(6)14/h4-5H,14H2,1-3H3
• InChI Key： KXBXUSPNXCKCAL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1N)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.98182g/mol
• Monoisotopic Mass: 304.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-bromo-4-chlorobenzoate

Tert-butyl 2-amino-3-bromo-4-chlorobenzoate

Tert-butyl 2-amino-3-bromo-4-chlorobenzoate (CAS No. 2580227-24-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. The molecule consists of a benzoate group substituted with tert-butyl, amino, bromo, and chloro groups at specific positions, making it a versatile building block for further chemical modifications.

The tert-butyl group attached to the benzoate ring provides steric bulk, which can influence the compound's reactivity and solubility properties. The amino group at the 2-position introduces nucleophilic character, while the bromo and chloro substituents at positions 3 and 4, respectively, add electrophilic centers to the molecule. This combination of functional groups makes tert-butyl 2-amino-3-bromo-4-chlorobenzoate a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with tailored electronic properties. The presence of multiple substituents allows for fine-tuning of the polymer's conductivity and stability, making it suitable for applications in flexible electronics and energy storage devices.

In the pharmaceutical industry, tert-butyl 2-amino-3-bromo-4-chlorobenzoate has been investigated as a potential lead compound for drug development. Its structure provides a platform for incorporating bioactive moieties, enabling the creation of molecules with specific therapeutic effects. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities.

The synthesis of tert-butyl 2-amino-3-bromo-4-chlorobenzoate involves a multi-step process that typically begins with the bromination or chlorination of an aromatic ring followed by nucleophilic substitution or addition reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From an environmental perspective, understanding the fate and transport of tert-butyl 2-amino-3-bromo-4-chlorobenzoate in natural systems is crucial. Research has shown that this compound undergoes biodegradation under certain conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use and disposal.

In conclusion, tert-butyl 2-amino-3-bromo-4-chlorobenzoate (CAS No. 2580227-24-1) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new possibilities for its utilization. As technology advances and regulatory frameworks evolve, this compound is expected to play an even more significant role in shaping future innovations.